Cas no 31143-83-6 (4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester)

4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester Properties

Names and Identifiers

• 4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester
• 2-Ethoxycarbonyl-4H-3,1-benzoxazin-4-one
• Ethyl 4-oxo-4H-3,1-benzoxazine-2-carboxylate
• 31143-83-6
• 2-carbethoxy-4h-3,1-benzoxazin-4-one
• DTXSID70953236
• 4H-3,1-Benzoxazine-2-carboxylic acid, 4-oxo-, ethyl ester
• SCHEMBL6999251
• ECBOX
• +Expand

• InChIKey： VLBIKPWFWFWRCF-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9NO4/c1-2-15-11(14)9-12-8-6-4-3-5-7(8)10(13)16-9/h3-6H,2H2,1H3
• SMILES： CCOC(C1OC(=O)C2=CC=CC=C2N=1)=O

Computed Properties

• Exact Mass: 219.05317
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 219.05315777g/mol
• Heavy Atom Count: 16
• Complexity: 337
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.96